Cas no 1804417-96-6 (Methyl 6-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 6-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetate
• CAS No: 1804417-96-6
• MF: C₁₁H₉ClF₂N₂O₂
• MW: 274.651168584824
• CID: 4806697
• Update Time: 2025-06-10

Methyl 6-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C11H9ClF2N2O2/c1-18-9(17)3-8-6(5-15)2-7(4-12)16-10(8)11(13)14/h2,11H,3-4H2,1H3
• InChI Key： KNSDWAMYPXGLOM-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C#N)=C(CC(=O)OC)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 1.4
• Topological Polar Surface Area: 63

Additional information on Methyl 6-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetate

Methyl 6-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetate (CAS No. 1804417-96-6): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 6-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetate, identified by its CAS number 1804417-96-6, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its pyridine core functionalized with a chloromethyl group, a cyano substituent, and a difluoromethyl group, plays a crucial role in the synthesis of various bioactive molecules.

The structural features of Methyl 6-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetate make it an attractive building block for the development of novel therapeutic agents. The presence of the chloromethyl group provides a reactive site for further functionalization, enabling the construction of complex molecular architectures. Additionally, the cyano and difluoromethyl groups contribute to the compound's electronic properties, influencing its interactions with biological targets.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug design due to their enhanced metabolic stability and improved pharmacokinetic profiles. The difluoromethyl group in Methyl 6-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetate aligns with this trend, making it a valuable component in the development of next-generation pharmaceuticals.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a central role in many cellular processes, and their dysregulation is implicated in numerous diseases, including cancer. By incorporating Methyl 6-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetate into kinase inhibitor scaffolds, researchers can fine-tune the binding properties of their molecules to achieve higher selectivity and potency.

Recent studies have demonstrated the utility of this intermediate in the development of small-molecule inhibitors targeting specific kinases. For instance, researchers have utilized Methyl 6-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetate to synthesize novel inhibitors of Janus kinases (JAKs), which are involved in inflammatory responses and have been implicated in autoimmune diseases. These inhibitors have shown promising preclinical activity, highlighting the potential of this compound as a pharmacological tool.

The cyano group in Methyl 6-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetate also serves as a valuable handle for further derivatization. The cyano group can be reduced to an amine or converted into a carboxylic acid, providing multiple pathways for generating diverse chemical libraries. This flexibility has made it an attractive intermediate for high-throughput screening campaigns aimed at identifying lead compounds for various therapeutic indications.

Another area where Methyl 6-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetate has shown promise is in the development of antiviral agents. Viruses rely on host cellular machinery for replication, and inhibiting viral enzymes or processes can provide effective therapeutic strategies. Researchers have leveraged the structural features of this compound to design inhibitors targeting viral proteases and polymerases. These inhibitors have demonstrated efficacy against a range of viruses, including those responsible for influenza and HIV.

The synthesis of Methyl 6-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetate involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the functionalization of a pyridine precursor, followed by selective introduction of the chloromethyl, cyano, and difluoromethyl groups. Each step is carefully optimized to ensure high yield and purity, making it a reliable starting material for downstream applications.

The growing body of research on Methyl 6-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-3-acetate underscores its importance as a pharmaceutical intermediate. As drug discovery efforts continue to evolve, compounds like this one will remain indispensable tools for medicinal chemists seeking to develop innovative therapies for unmet medical needs.